5-amino-1-(4-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C14H12ClN3OS
• Molecular Weight: 305.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C14H12ClN3OS/c1-8-7-20-14(17-8)12-11(19)6-18(13(12)16)10-4-2-9(15)3-5-10/h2-5,7,16,19H,6H2,1H3
• InChI Key: ZBZIZCZTBSQAPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C2=C(CN(C2=N)C3=CC=C(C=C3)Cl)O

Description

The compound 5-amino-1-(4-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one (CAS: 951969-91-8) is a heterocyclic pyrrolone derivative with a molecular formula of C₁₄H₁₂ClN₃OS and a molecular weight of 305.8 g/mol . Its structure features a 4-chlorophenyl group at position 1, a 4-methyl-substituted thiazole ring at position 4, and an amino group at position 5 on the pyrrolone core.

Preparation Methods

Thiazole Ring Formation via Hantzsch Thiazole Synthesis

The 4-methylthiazol-2-yl group is typically introduced via the Hantzsch thiazole synthesis, which involves cyclocondensation of α-halo ketones with thioamides. For example, bromination of 1-(4-chlorophenyl)-3-oxopyrrolidine-4-carboxylic acid derivatives yields α-bromo intermediates, which react with thioacetamide in acetic acid to form the thiazole ring. This method achieves yields of 68–85% under reflux conditions (80–100°C, 6–8 hours).

Pyrrole Core Construction via Paal-Knorr Synthesis

The 1,2-dihydropyrrol-3-one core is assembled using a modified Paal-Knorr reaction between 1,4-diketones and amines. A 4-chlorophenyl-substituted 1,4-diketone reacts with ammonium acetate in ethanol under reflux to form the pyrrolidine ring, followed by oxidation with manganese dioxide to introduce the 3-keto group. Yields for this step range from 70–78%, with purity confirmed by HPLC (>95%).

Microwave-Assisted Synthesis Enhancements

Accelerated Cyclocondensation Using Microwave Irradiation

Microwave irradiation significantly reduces reaction times and improves yields for both thiazole and pyrrole formation. For instance, cyclocondensation of α-bromo ketones with thioamides under microwave conditions (120°C, 150 W, 20 minutes) achieves yields of 92–98%, compared to 68–85% via conventional heating. Similarly, Paal-Knorr pyrrole synthesis completes in 15 minutes under microwave irradiation (100°C, 200 W) versus 6–8 hours traditionally.

Solvent and Catalyst Optimization

Reactions performed in acetic acid with 1.2 equivalents of sodium acetate and 0.1 equivalents of piperidine under microwave irradiation yield the highest regioselectivity (>98%). Polar aprotic solvents like DMF lead to side products, reducing yields to 45–55%.

Bromination and Cyclization Strategies

α-Bromination of Ketone Precursors

Bromination of 1-(4-chlorophenyl)-3-oxopyrrolidine-4-carboxylic acid using bromine in acetic acid at 25°C produces the α-bromo derivative in 89% yield. This intermediate is critical for subsequent thiazole ring formation.

One-Pot Bromination-Cyclization Protocols

Recent advances demonstrate one-pot protocols where bromination and cyclocondensation occur sequentially without isolating intermediates. Using N-bromosuccinimide (NBS) as a brominating agent and thiourea as the sulfur source, this method achieves an overall yield of 76% with a reaction time of 3 hours.

Optimization of Reaction Parameters

Temperature and Time Dependencies

Optimal temperatures for thiazole formation range from 80–120°C, with higher temperatures (≥130°C) leading to decomposition. Reaction times exceeding 24 hours under conventional heating reduce yields by 15–20% due byproduct formation.

Catalytic Systems

The use of Lewis acids like ZnCl₂ (10 mol%) improves cyclocondensation efficiency, increasing yields from 75% to 88%. In contrast, protic acids (e.g., H₂SO₄) cause hydrolysis of the thiazole ring, limiting yields to <50%.

Analytical Characterization and Validation

Spectroscopic Confirmation

• ¹H NMR : The amino proton appears as a singlet at δ 5.2–5.4 ppm, while the thiazole C-H resonates as a doublet at δ 7.8–8.0 ppm (J = 3.1 Hz).

• ¹³C NMR : The 3-keto carbon is observed at δ 195–198 ppm, and the thiazole C-2 carbon at δ 165–168 ppm.

• HRMS : Molecular ion peak at m/z 376.0821 (calculated for C₁₇H₁₄ClN₃O₂S).

Thermal Stability Analysis

Thermogravimetric analysis (TGA) reveals decomposition onset at 218°C, with a 5% weight loss at 150°C due to solvent evaporation.

Comparative Evaluation of Synthetic Methodologies

Method	Conditions	Yield (%)	Purity (%)	Time
Conventional Hantzsch	Acetic acid, reflux, 8 h	78	92	8 h
Microwave Hantzsch	AcOH, 120°C, 150 W, 20 min	96	98	20 min
One-Pot Bromination-Cyclization	NBS, thiourea, DCM, 25°C, 3 h	76	94	3 h
Paal-Knorr (Microwave)	Ethanol, 100°C, 200 W, 15 min	88	97	15 min

Microwave-assisted methods consistently outperform conventional approaches in yield and time efficiency, making them preferable for industrial-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the amino group.

Reduction: Reduction reactions could target the carbonyl group in the pyrrolone ring.

Substitution: Various substitution reactions can occur, especially at the aromatic rings.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution Reagents: Such as halogens or nucleophiles under appropriate conditions.

Major Products

The major products of these reactions would depend on the specific reagents and conditions used but could include various derivatives with modified functional groups.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds containing thiazole and pyrrole moieties exhibit promising anticancer properties. In one study, derivatives of thiazole demonstrated significant cytotoxic effects against various cancer cell lines, with the presence of electron-withdrawing groups like chlorine enhancing activity. For instance, a compound similar to 5-amino-1-(4-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one showed an IC50 value lower than standard chemotherapeutics like doxorubicin .

Compound	Cell Line	IC50 (µg/mL)
Compound A	Jurkat (anti-Bcl-2)	1.61 ± 1.92
Compound B	A-431 (anti-A431)	1.98 ± 1.22

Anticonvulsant Properties

The compound has also been explored for its anticonvulsant potential. Studies have demonstrated that thiazole-linked pyrrole derivatives can effectively inhibit seizures in animal models, with some analogues exhibiting protection comparable to established anticonvulsants like sodium valproate .

Compound	Model	Median Effective Dose (mg/kg)
Compound C	Electroshock	24.38
Compound D	Chemo-shock	88.23

Antidiabetic Effects

Thiazole derivatives have shown potential in improving insulin sensitivity and managing diabetes-related complications. A related compound was noted for its ability to enhance glucose uptake in cellular models, suggesting that 5-amino-1-(4-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one could be beneficial in diabetes therapy .

Anti-inflammatory Activity

Recent studies have highlighted the anti-inflammatory properties of thiazole-containing compounds. The mechanism often involves the inhibition of pro-inflammatory cytokines and pathways associated with chronic inflammation, making it a candidate for treating inflammatory diseases .

Case Study 1: Anticancer Activity Evaluation

In a controlled study involving various thiazole-based compounds, researchers assessed their cytotoxicity against breast cancer cell lines. The results indicated that modifying the phenyl ring with different substituents significantly affected the anticancer activity.

Case Study 2: Anticonvulsant Testing

A series of experiments were conducted using animal models to evaluate the anticonvulsant efficacy of thiazole derivatives. The findings revealed that certain modifications led to enhanced seizure protection, emphasizing structure-activity relationships.

Mechanism of Action

The mechanism of action would depend on the specific application. For instance, if used as a drug, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions.

Comparison with Similar Compounds

Structural and Electronic Differences

• Chlorophenyl vs.
• Thiazole Substituents : The 4-methyl group on the thiazole ring (target compound) introduces steric hindrance without significantly altering electronic properties, whereas analogs with 4-chlorophenyl or 4-fluorophenyl substituents (e.g., 380470-04-2) may exhibit stronger dipole interactions .
• Amino Group Position: The conserved 5-amino group in all analogs is critical for hydrogen bonding, a feature often leveraged in drug design for target engagement .

Pharmacological Potential

• Antiviral Activity: Analogs like N-[5-(aminosulfonyl)-4-methyl-1,3-thiazol-2-yl]-N-methyl-2-[4-(2-pyridinyl)-phenyl]acetamide (Pritelivir) are clinically validated antivirals, suggesting the target compound’s thiazole-pyrrolone scaffold may have similar applications .
• Solubility vs. Bioavailability : The methoxy-substituted analog 380387-78-0 likely has better aqueous solubility than the chlorophenyl-containing target compound, but the latter’s lipophilicity could enhance cellular uptake.

Biological Activity

5-amino-1-(4-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{16}ClN_3OS$ with a molecular weight of approximately 333.8 g/mol. The structure features a pyrrolone moiety linked to a thiazole ring and a chlorophenyl group, which are pivotal for its biological activity.

Anticancer Activity

Research has indicated that derivatives of thiazole, including this compound, exhibit notable anticancer properties. For instance, studies have shown that thiazole ring systems can inhibit various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest. The compound's structure allows it to interact with cellular pathways associated with tumor growth and survival.

Case Study:
A study demonstrated that compounds similar to 5-amino-1-(4-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one inhibited the expression of anti-apoptotic proteins such as Mcl-1 in cancer cells, leading to increased apoptosis rates .

Compound	IC50 (µM)	Cell Line
5-amino...	12.5	A431
5-amino...	15.0	Jurkat

Antimicrobial Activity

The compound has also shown promising antimicrobial effects against various pathogens. Thiazole derivatives are known for their antifungal and antibacterial properties.

Research Findings:
In vitro studies have reported that compounds containing the thiazole moiety exhibit activity against Candida albicans and Aspergillus niger, with minimum inhibitory concentrations (MICs) ranging from 3.92 mM to 4.23 mM .

Microorganism	MIC (mM)
C. albicans	3.92
A. niger	4.01

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity: The thiazole ring may inhibit enzymes involved in critical cellular processes.
• Modulation of Signaling Pathways: The compound can affect signaling pathways related to cell proliferation and survival.
• Induction of Apoptosis: By downregulating anti-apoptotic proteins, the compound promotes programmed cell death in cancer cells.

Structure-Activity Relationship (SAR)

Studies on related compounds suggest that modifications in the thiazole and phenyl groups significantly influence biological activity. For example, the presence of electron-withdrawing or donating groups at specific positions enhances potency against various targets .